Cas no 670-72-4 (phenylbromoacetate)

• Product Name: phenylbromoacetate
• CAS No: 670-72-4
• MF: C₈H₆BrO₂
• MW: 214.036041736603
• CID: 965335
• PubChem ID: 22017357
• Update Time: 2025-04-19

phenylbromoacetate Chemical and Physical Properties

Names and Identifiers

• phenylbromoacetate
• 2-bromo-2-phenylacetate
• WAKFRZBXTKUFIW-UHFFFAOYSA-M
• 670-72-4
• 2-bromanyl-2-phenyl-ethanoate
• AKOS024437988
• A835624
• Bromo(phenyl)acetate
• bromophenylacetate
• DTXSID20621554

• Inchi： 1S/C8H7BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)/p-1
• InChI Key： WAKFRZBXTKUFIW-UHFFFAOYSA-M
• SMILES： BrC(C(=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.95512g/mol
• Monoisotopic Mass: 212.95512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives